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Compound of Interest

Compound Name: Copper chlorophyllin B

Cat. No.: B15341036

A Comprehensive Technical Guide to Copper
Chlorophyllin B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Copper Chlorophyllin B, focusing on its
chemical identity, relevant experimental protocols, and known biological activities. The
information is tailored for professionals in research and drug development.

Chemical Identification and Properties

Copper Chlorophyllin B is chemically known as Sodium Copper Chlorophyllin B. It is a
semi-synthetic derivative of chlorophyll b, where the central magnesium ion is replaced by a
copper atom, and the phytol tail has been removed, rendering the molecule water-soluble. This
modification significantly enhances its stability compared to natural chlorophyll.[1][2] The
primary active component is a copper complex of chlorin €6, which is derived from chlorophyll
b.

Table 1: Chemical Identifiers for Sodium Copper Chlorophyllin B
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Identifier

Value

Reference(s)

Chemical Name

Sodium Copper Chlorophyllin
B

[3]

CAS Number

28302-36-5

[3114][5][6]

Molecular Formula

C34H20CuN4NazO~

[3]

Molecular Weight

738.13 g/mol

[3]

Synonyms

Trisodium(SP-4-2)-[(7S,8S)-3-
carboxy-5-(carboxymethyl)-13-
ethenyl-18-ethyl-17-formyl-7,8-
dihydro-2,8,12-trimethyl-
21H,23H-porphine-7-
propanoato(5-)-
KN21,kN22,kN23,kN24]-
cuprate(3-), Copper Chlorin e6
Trisodium Salt

[107181e]

Appearance

Dark green to black powder

[6]

Solubility

Soluble in water

[4][6]

Experimental Protocols

The synthesis of sodium copper chlorophyllin from a chlorophyll source, such as spinach or

silkworm excrement, generally involves two main steps: saponification and copper substitution.

[10][11][12]

Materials:

Acetone (for purification)

Chlorophyll paste (from plant extract)
Sodium hydroxide (NaOH) solution (e.g., 3.5%)

Copper sulfate (CuSOa) solution
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» Ethanol (for purification)

Protocol:

e Saponification:

o Mix the chlorophyll paste with a sodium hydroxide solution.

o Heat the mixture at a controlled temperature (e.g., 55°C) with constant stirring for several
hours (e.g., 6 hours) to remove the phytol tail and magnesium ion.[10][11]

o The pH is typically maintained in the alkaline range (e.g., pH 11.5 or 12-14).[12][13]

o Copper Substitution:

o After saponification, introduce an aqueous solution of copper sulfate to the mixture.

o Maintain the reaction at a specific temperature (e.g., 50°C) with stirring to facilitate the
chelation of copper into the porphyrin ring.[10]

o Purification:

o The resulting sodium copper chlorophyllin can be purified through a series of steps
including centrifugation, filtration, and washing with solvents like acetone and ethanol to
remove impurities.[10][12]

o The final product is then dried to obtain a powder.[12]

Experimental Workflow for Synthesis
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A generalized workflow for the synthesis of sodium copper chlorophyllin.
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This method is for the determination of chlorophyllin copper disodium and trisodium salts.[14]
Chromatographic Conditions:

Column: YMC Carotenoid C3zo

» Mobile Phase: Gradient elution with a mixture of:
o A: Methanol-water-formic acid (90:10:0.1)
o B: TBME-methanol-formic acid (100:10:0.1)

o Detection: 405 nm

e Sample Preparation:

[e]

The sample is mixed with an acetic acid-ammonium acetate buffer (pH 5.5).

o

Polyamide adsorbent is added, and the mixture is centrifuged.

[¢]

The precipitate is desorbed with a NaOH/methanol solution.

The supernatant is evaporated, and the residue is reconstituted in the mobile phase for

o

injection.

Biological Activity and Signaling Pathways

Sodium Copper Chlorophyllin B has demonstrated several biological activities, including
antioxidant and anti-cancer effects.

The primary antioxidant mechanism of copper chlorophyllin is through the neutralization of
reactive oxygen species (ROS), thereby reducing oxidative stress and cellular damage.[2][15]

Antioxidant Action Pathway
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Mechanism of ROS neutralization by copper chlorophyllin.

Studies have shown that copper chlorophyllin can induce apoptosis (programmed cell death) in

cancer cells. In human breast cancer cells (MCF-7), this is associated with the deactivation of

the Extracellular signal-regulated kinases (ERK) pathway.[16]

Table 2: In Vitro Biological Activity of Copper Chlorophyllin

Activity Cell Line/Model Key Findings Reference(s)
Antiviral Influenza Virus, HIV ICso0: 50-100 pM [3]
Deactivation of ERK,
] ) ) Human Breast Cancer ) )
Anti-proliferative depletion of Cyclin D1, [16]
(MCF-7) : . :
induction of apoptosis.
Human Colorectal Downregulation of
Anti-proliferative Adenocarcinoma APC and B-catenin [17]
(HT29) gene expression.

Simplified Apoptosis Signaling Pathway in MCF-7 Cells
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Proposed mechanism of copper chlorophyllin-induced apoptosis in breast cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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